Cas no 30186-41-5 (1-(4-nitrophenyl)-1H-pyrrole-2-carbaldehyde)

• Product Name: 1-(4-nitrophenyl)-1H-pyrrole-2-carbaldehyde
• CAS No: 30186-41-5
• MF: C₁₁H₈N₂O₃
• MW: 216.19282245636
• MDL: MFCD00452154
• CID: 313163
• PubChem ID: 564844
• Update Time: 2025-10-05

1-(4-nitrophenyl)-1H-pyrrole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carboxaldehyde,1-(4-nitrophenyl)-
• 1-(4-NITROPHENYL)-1H-PYRROLE-2-CARBALDEHYDE
• 1-(4-nitrophenyl)pyrrole-2-carbaldehyde
• 1-(4-Nitro-phenyl)-1H-pyrrole-2-carbaldehyde
• 1-(4-nitrophenyl)-1h-pyrrole-2-carboxaldehyde
• 1-(4-nitrophenyl)-2-formylpyrrole
• 1-(4-Nitro-phenyl)-pyrrol-2-carbaldehyd
• 1-(4-nitrophenyl)pyrrole-2-aldehyde
• 1-(4-nitro-phenyl)-pyrrole-2-carbaldehyde
• 1-(p-Nitrophenyl)-2-formylpyrrole
• F0273-0063
• N-(p-nitrophenyl)pyrrole-2-carboaldehyde
• VS-06803
• EN300-13772
• BB 0221189
• SB62700
• CS-0118074
• UPCMLD0ENAT5715035:001
• 30186-41-5
• AKOS000113498
• A876265
• AKOS015922250
• MFCD00452154
• DTXSID40340457
• Z56755181
• Oprea1_607442
• FT-0679428
• G29619
• BBL018858
• ALBB-008834
• DB-068241
• STK266251
• 1-(4-nitrophenyl)-1H-pyrrole-2-carbaldehyde

• MDL： MFCD00452154
• Inchi： 1S/C11H8N2O3/c14-8-11-2-1-7-12(11)9-3-5-10(6-4-9)13(15)16/h1-8H
• InChI Key： HAWFRXCIWBFGHH-UHFFFAOYSA-N
• SMILES： O=CC1=CC=CN1C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 216.05300
• Monoisotopic Mass: 216.053492
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 67.8

Experimental Properties

• Density: 1.3
• Melting Point: 166.5 °C
• Boiling Point: 398.6°Cat760mmHg
• Flash Point: 194.8°C
• Refractive Index: 1.623
• PSA: 67.82000
• LogP: 2.72120

1-(4-nitrophenyl)-1H-pyrrole-2-carbaldehyde Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles

Additional information on 1-(4-nitrophenyl)-1H-pyrrole-2-carbaldehyde

Comprehensive Overview of 1-(4-nitrophenyl)-1H-pyrrole-2-carbaldehyde (CAS No. 30186-41-5): Properties, Applications, and Research Insights

1-(4-nitrophenyl)-1H-pyrrole-2-carbaldehyde (CAS No. 30186-41-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This nitrophenyl-substituted pyrrole derivative is characterized by its unique molecular structure, combining a pyrrole ring with a 4-nitrophenyl group and an aldehyde functional group. Its distinct chemical properties make it a valuable intermediate in synthetic chemistry, particularly in the development of heterocyclic compounds and bioactive molecules.

The compound's CAS number 30186-41-5 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and research contexts. Researchers frequently explore its synthetic pathways, with methods often involving Vilsmeier-Haack formylation or cross-coupling reactions. Recent studies highlight its role as a precursor for fluorescent probes, leveraging the nitrophenyl moiety's electron-withdrawing properties to tune photophysical characteristics—a hot topic in organic electronics and sensor development.

In pharmaceutical applications, 1-(4-nitrophenyl)-1H-pyrrole-2-carbaldehyde has been investigated for its potential as a scaffold for drug discovery. Its structure aligns with trends in fragment-based drug design, where small molecular fragments are optimized into lead compounds. Computational chemistry studies (a frequently searched topic in AI-driven drug discovery) suggest its utility in targeting enzyme inhibitors, particularly in kinase and GPCR research. These applications resonate with current interests in personalized medicine and targeted therapies.

From a materials science perspective, this compound's conjugated system (a trending keyword in nanotechnology forums) enables applications in organic semiconductors and nonlinear optical materials. Its aldehyde group offers a reactive handle for Schiff base formation, a popular strategy to create metal-organic frameworks (MOFs)—a field dominating sustainability-focused research. Such frameworks are pivotal for carbon capture and hydrogen storage, addressing global energy challenges.

Analytical characterization of CAS 30186-41-5 typically involves HPLC, NMR, and mass spectrometry—techniques frequently queried in laboratory troubleshooting searches. The compound's UV-Vis absorption profile (peaking near 300-400 nm) makes it relevant to discussions on photostability, a concern in cosmetic chemistry and polymer degradation studies. These connections enhance the article's SEO performance by aligning with industry pain points.

Environmental and green chemistry perspectives (high-volume search terms) emphasize the need for sustainable synthesis routes for 1-(4-nitrophenyl)-1H-pyrrole-2-carbaldehyde. Recent patents describe catalytic methods using biodegradable reagents, reflecting the circular economy trend. Such innovations respond to regulatory pressures and the pharmaceutical industry's push toward green chemistry metrics.

In conclusion, 30186-41-5 exemplifies how niche chemicals drive interdisciplinary innovation. Its versatility across drug development, advanced materials, and environmental science ensures continued relevance in peer-reviewed literature and industrial R&D. Future research directions may explore its machine learning-assisted optimization or biocatalytic production, tapping into two of the most searched topics in modern chemistry.